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Compound of Interest

Compound Name: MPNE

Cat. No.: B1234929

Disclaimer: Initial searches for "MPNE" did not yield a specific chemical compound. This
document assumes the query intended to be for "N-Methyl-2-pyrrolidone” (NMP), a common
solvent used in laboratory and industrial settings. The following procedures are for the proper
disposal of NMP.

This guide provides essential safety and logistical information for the proper disposal of N-
Methyl-2-pyrrolidone (NMP), a solvent commonly used by researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and environmental protection. NMP is classified as a reproductive toxicant and can
cause skin, eye, and respiratory irritation, necessitating careful handling and disposal.[1][2][3]

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is imperative to follow strict safety protocols
to minimize exposure risks.

e Personal Protective Equipment (PPE): Always wear appropriate PPE when handling NMP
waste. This includes, but is not limited to:

o Chemical-resistant gloves (e.g., butyl rubber or Viton™)
o Safety goggles or a face shield

o Alaboratory coat or chemical-resistant apron
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o In case of insufficient ventilation, use a NIOSH-approved respirator.[4][5]

Engineering Controls: All handling of NMP waste should occur in a well-ventilated area,
preferably within a certified chemical fume hood.[4][5]

Spill Management: In the event of an NMP spill, absorb the material with an inert absorbent,
such as vermiculite, dry sand, or earth.[5][6] The contaminated absorbent material should
then be collected in a sealed, labeled container for disposal as hazardous waste.[6] Do not
allow NMP to enter drains or waterways.[5]

NMP Waste Disposal Protocol

NMP and materials contaminated with it must be disposed of as hazardous waste. Do not
dispose of NMP down the drain or in regular trash.

Step-by-Step Disposal Procedure:

» Waste Segregation: Collect all NMP-containing waste in a dedicated, properly labeled
hazardous waste container. This includes:

Unused or excess NMP

[¢]

o

NMP-contaminated solvents and solutions

o

Contaminated labware (e.g., pipettes, vials) that cannot be decontaminated

[¢]

Contaminated PPE (gloves, aprons, etc.)

Container Selection: Use a chemically resistant container with a secure, tight-fitting lid. The
container must be compatible with NMP.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"N-Methyl-2-pyrrolidone," and any other components mixed with the NMP. Indicate the
associated hazards (e.g., "Reproductive Toxin," "Irritant™).

Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area, away from incompatible materials such as strong
oxidizing agents, acids, and bases.[4]
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» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for the collection
and proper disposal of the NMP waste.[4]

Quantitative Data Summary

Parameter Value Reference

CAS Number 872-50-4 [1112114]

N . 202 to 204 °C (396 to 399 °F;
Boiling Point [1]
475 to 477 K)

Flash Point 91 °C (196 °F; 364 K) [1112]
NFPA 704 Health Hazard 2 (Moderate) [3]
NFPA 704 Flammability

2 (Moderate) [3]
Hazard
NFPA 704 Instability Hazard 0 (Minimal) [3]

Experimental Workflow and Signaling Pathways
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NMP Disposal Workflow
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Caption: Workflow for the proper disposal of N-Methyl-2-pyrrolidone (NMP) waste in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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